Cas no 2138018-40-1 ({2-1-(propan-2-yl)-1H-pyrazol-5-yloxolan-3-yl}methanol)

• Product Name: {2-1-(propan-2-yl)-1H-pyrazol-5-yloxolan-3-yl}methanol
• CAS No: 2138018-40-1
• MF: C₁₁H₁₈N₂O₂
• MW: 210.272822856903
• CID: 5610195
• PubChem ID: 165476007
• Update Time: 2025-07-16

{2-1-(propan-2-yl)-1H-pyrazol-5-yloxolan-3-yl}methanol Chemical and Physical Properties

Names and Identifiers

• {2-[1-(propan-2-yl)-1H-pyrazol-5-yl]oxolan-3-yl}methanol
• EN300-841180
• 2138018-40-1
• {2-1-(propan-2-yl)-1H-pyrazol-5-yloxolan-3-yl}methanol

• Inchi： 1S/C11H18N2O2/c1-8(2)13-10(3-5-12-13)11-9(7-14)4-6-15-11/h3,5,8-9,11,14H,4,6-7H2,1-2H3
• InChI Key： VAYCSSPEJBRXPI-UHFFFAOYSA-N
• SMILES： O1CCC(CO)C1C1=CC=NN1C(C)C

Computed Properties

• Exact Mass: 210.136827821g/mol
• Monoisotopic Mass: 210.136827821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 47.3Ų

Additional information on {2-1-(propan-2-yl)-1H-pyrazol-5-yloxolan-3-yl}methanol

Comprehensive Overview of {2-[1-(Propan-2-yl)-1H-pyrazol-5-yl]oxolan-3-yl}methanol (CAS No. 2138018-40-1)

The compound {2-[1-(propan-2-yl)-1H-pyrazol-5-yl]oxolan-3-yl}methanol (CAS No. 2138018-40-1) is a structurally unique molecule that has garnered significant attention in the fields of medicinal chemistry and material science. Its molecular framework combines a pyrazole ring with an oxolane (tetrahydrofuran) moiety, further functionalized with a hydroxymethyl group. This combination of heterocycles and polar functionalities makes it a versatile intermediate for the synthesis of more complex molecules, particularly in pharmaceutical research and agrochemical applications.

One of the most intriguing aspects of {2-[1-(propan-2-yl)-1H-pyrazol-5-yl]oxolan-3-yl}methanol is its potential role in drug discovery. The pyrazole ring is a privileged scaffold in medicinal chemistry, known for its ability to modulate biological targets such as kinases, GPCRs, and ion channels. Researchers are particularly interested in how the oxolane and hydroxymethyl groups influence the compound's pharmacokinetic properties, including solubility and membrane permeability. Recent studies have explored its utility as a building block for small-molecule inhibitors targeting inflammatory pathways, a hot topic in the context of autoimmune diseases and chronic inflammation.

From a synthetic chemistry perspective, the presence of both oxolane and pyrazole rings in CAS No. 2138018-40-1 offers multiple sites for further derivatization. The hydroxymethyl group, for instance, can be readily converted into esters, ethers, or carbamates, enabling the creation of diverse chemical libraries. This adaptability aligns with the growing demand for fragment-based drug design (FBDD) and click chemistry approaches, which are frequently searched topics in AI-driven literature reviews and patent analyses.

In material science, {2-[1-(propan-2-yl)-1H-pyrazol-5-yl]oxolan-3-yl}methanol has shown promise as a monomer or crosslinker for polymeric materials. Its heterocyclic structure could impart thermal stability and rigidity to polymers, while the hydroxymethyl group facilitates polymerization reactions. This dual functionality resonates with the increasing focus on sustainable polymers and bio-based materials, areas that dominate current environmental and industrial research trends.

The compound's CAS No. 2138018-40-1 is also relevant to flavor and fragrance chemistry. Pyrazole derivatives are known to contribute to sensory profiles, and the oxolane ring may enhance volatility or stability in formulations. This application is particularly timely, given the rising consumer interest in natural-like aroma compounds and green chemistry alternatives to traditional synthetic flavors.

Analytical characterization of {2-[1-(propan-2-yl)-1H-pyrazol-5-yl]oxolan-3-yl}methanol typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods confirm the regioisomeric purity of the pyrazole substitution pattern and the stereochemistry of the oxolane ring—critical details for researchers who frequently search for structural elucidation protocols in online databases.

In summary, CAS No. 2138018-40-1 represents a multifaceted chemical entity with applications spanning drug discovery, materials engineering, and specialty chemistry. Its structural features—particularly the pyrazole-oxolane hybrid core and hydroxymethyl handle—make it a valuable subject for ongoing research in these dynamic fields. As scientific databases and AI tools increasingly highlight heterocyclic compounds and functional group transformations, this molecule's significance is likely to grow further in both academic and industrial settings.